Cas no 1247800-54-9 (1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane)

1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane structure
1247800-54-9 structure
Product Name:1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane
CAS No:1247800-54-9
MF:C10H18N4
MW:194.276721477509
CID:4916385
PubChem ID:61312239
Update Time:2025-07-31

1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane
    • 1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane
    • Inchi: 1S/C10H18N4/c1-13-10(3-5-12-13)9-14-7-2-4-11-6-8-14/h3,5,11H,2,4,6-9H2,1H3
    • InChI Key: KPOQQAIATOMLAZ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=NN2C)CCNCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: -0.2
  • Topological Polar Surface Area: 33.1

1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane Pricemore >>

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